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An In-depth Technical Guide to Gigasept® FF (New Formulation)

This technical guide provides a comprehensive overview of the scientific data available for the

new formulation of Gigasept® FF, a high-level disinfectant designed for the manual

reprocessing of surgical and sensitive medical instruments.[1][2][3] The information is intended

for researchers, scientists, and drug development professionals, presenting quantitative data,

experimental methodologies, and a depiction of the antimicrobial mechanism of action.

Core Composition and Properties
The new formulation of Gigasept® FF is a disinfectant concentrate based on succinic

dialdehyde.[1][2][3][4] The active substances are described as a reaction product of DMO-THF

(dimethoxytetrahydrofuran), ethanol, and water, which yields succinic dialdehyde.[5][6][7][8]

This formulation is free of formaldehyde and glutaraldehyde (GDA).[3][6]

Physicochemical Properties:

Appearance: Green liquid[5][6]

Density: Approximately 1.01 g/cm³ at 20 °C[5][6]

pH: 6.3 - 6.6 at 20 °C[5][6]

Flash Point: 38.5 °C (DIN 51755 Part 1)[5][6]
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Gigasept® FF (new formulation) exhibits a broad spectrum of antimicrobial activity. The

efficacy has been tested according to various European standards under clean conditions (low

organic load). The following tables summarize the quantitative data on its bactericidal,

yeasticidal, mycobactericidal, and virucidal properties.

Table 1: Bactericidal and Yeasticidal Efficacy
Efficacy Test Standard Concentration Contact Time

Bactericidal EN 13727, EN 14561 5% (50 ml/l) 15 min

4% (40 ml/l) 30 min

2% (20 ml/l) 60 min

Yeasticidal EN 13624, EN 14562 5% (50 ml/l) 15 min

4% (40 ml/l) 30 min

2% (20 ml/l) 60 min

Table 2: Mycobactericidal and Tuberculocidal Efficacy
Efficacy Test Standard Concentration Contact Time

Mycobactericidal EN 14348, EN 14563 7% (70 ml/l) 15 min

5% (50 ml/l) 30 min

3% (30 ml/l) 60 min

Tuberculocidal EN 14348, EN 14563 5% (50 ml/l) 15 min

4% (40 ml/l) 30 min

2% (20 ml/l) 60 min

Table 3: Virucidal Efficacy
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Efficacy Test Standard Concentration Contact Time

Virucidal against

enveloped viruses

(incl. HIV, HBV, HCV)

EN 14476, EN 17111 1% (10 ml/l) 15 min

Virucidal EN 14476, EN 17111 6% (60 ml/l) 60 min

Experimental Protocols
The antimicrobial efficacy of Gigasept® FF (new formulation) is validated through standardized

European Norm (EN) test methods. These protocols are designed to simulate practical

conditions to ensure the reliability of the disinfectant's performance in medical settings. Below

are detailed methodologies for the key experiments cited.

Bactericidal Activity (EN 13727 & EN 14561)
EN 13727 (Quantitative Suspension Test): This test evaluates bactericidal activity in a liquid

suspension.[9][10][11][12][13]

A suspension of test bacteria (e.g., Pseudomonas aeruginosa, Staphylococcus aureus,

Enterococcus hirae) is prepared.[9][11][13]

An interfering substance (e.g., bovine albumin solution to simulate clean conditions) is

added to the bacterial suspension.[11]

The Gigasept® FF test solution is added to the mixture of bacteria and interfering

substance.

The mixture is maintained at a specified temperature for a defined contact time.

After the contact time, a sample is taken and the disinfecting action is stopped by a

validated neutralizer.

The number of surviving bacteria is determined by plating and incubation.

A ≥ 5-log reduction in viable counts is required to pass the test.[9]
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EN 14561 (Quantitative Carrier Test): This method assesses bactericidal activity on a

surface.[8][14][15][16]

A suspension of test bacteria is mixed with an interfering substance and applied to a

sterile frosted glass carrier, which is then dried.[8][15]

The carrier with the dried inoculum is immersed in the Gigasept® FF test solution for the

specified contact time.[15]

The carrier is then transferred to a neutralizer to stop the bactericidal action.

Surviving bacteria are recovered from the carrier, plated, and incubated for enumeration.

A ≥ 5-log reduction in viable counts is required for the product to pass.[15]

Mycobactericidal and Tuberculocidal Activity (EN 14348
& EN 14563)

EN 14348 (Quantitative Suspension Test): This test determines the efficacy against

mycobacteria in suspension.[7][17][18][19]

A suspension of test mycobacteria (e.g., Mycobacterium avium, Mycobacterium terrae) is

prepared.[19]

The test disinfectant is added to the mycobacterial suspension containing an interfering

substance.

The mixture is held for the required contact time at a controlled temperature.

The disinfectant's activity is then neutralized.

The number of surviving mycobacteria is quantified.

A ≥ 4-log reduction is necessary to demonstrate efficacy.[7][17]

EN 14563 (Quantitative Carrier Test): This method evaluates efficacy against mycobacteria

on a carrier.[5][20][21][22][23]
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A suspension of mycobacteria is applied to a sterile glass carrier and dried.[5][20]

The carrier is immersed in the disinfectant solution for the specified duration.[20]

The carrier is then transferred to a neutralizer.

Surviving mycobacteria are recovered and counted.

A ≥ 4-log reduction in viable organisms is required to pass.[5][21]

Virucidal Activity (EN 14476 & EN 17111)
EN 14476 (Quantitative Suspension Test): This standard is used to assess virucidal activity

in a suspension.[6][24][25][26][27]

A suspension of the test virus (e.g., Adenovirus, Poliovirus, Murine norovirus for general

virucidal claims; Vaccinia virus for enveloped viruses) is prepared.[6][24]

The disinfectant is mixed with the virus suspension and an interfering substance.

After the specified contact time, the mixture is neutralized.

The remaining viral infectivity is determined using a suitable cell culture system (e.g.,

TCID50 or plaque assay).[6]

EN 17111 (Quantitative Carrier Test): This test evaluates virucidal efficacy for instrument

disinfection by immersion.[28][29][30][31][32]

A viral suspension is applied to a glass carrier and dried.[28]

The carrier is immersed in the Gigasept® FF solution for the designated contact time.[28]

The disinfectant is then neutralized.

The number of viable viral particles is quantified to calculate the log reduction.

A ≥ 4-log reduction is required to pass the test.[28]
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Mechanism of Action and Experimental Workflow
Proposed Mechanism of Action
The primary active ingredient in Gigasept® FF (new formulation) is succinic dialdehyde.

Aldehydes, in general, exert their antimicrobial effect through the alkylation of sulfhydryl,

hydroxyl, carboxyl, and amino groups of microbial proteins and nucleic acids.[33] This cross-

linking activity disrupts normal cellular functions and leads to cell death.
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Proposed mechanism of action of succinic dialdehyde.

General Experimental Workflow for Disinfectant Efficacy
Testing
The following diagram illustrates a typical workflow for evaluating the efficacy of a disinfectant

according to European standards.
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General workflow for disinfectant efficacy testing.

Material Compatibility
Gigasept® FF (new formulation) is compatible with a wide range of materials commonly used

in medical devices, including:
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Metals[5][6][7]

Rubber[5][6][7]

Glass[5][6][7]

Plastics[5][6][7]

Flexible endoscopes[5][6][7]

It is important to avoid mixing Gigasept® FF with other products, particularly those containing

amines, as this can lead to precipitation and discoloration.[5][6][7]

Instructions for Use
Gigasept® FF is supplied as a concentrate and must be diluted with cold water to the desired

working concentration.[5][6][7] For example, to prepare a 6% working solution, 60 ml of the

concentrate is added to 940 ml of water.[6][7] Instruments should be fully immersed in the

solution, ensuring all surfaces, including hollows, are covered.[5][6][7] After the recommended

contact time, instruments must be thoroughly rinsed with water of at least drinking water quality.

[5][6][7] The prepared working solution has a standing time of 14 days, provided it is used for

the disinfection of previously cleaned instruments.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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